Cas no 2097974-51-9 (Tert-butyl 1-ethynyl-6-azaspiro[2.5]octane-6-carboxylate)

• Product Name: Tert-butyl 1-ethynyl-6-azaspiro[2.5]octane-6-carboxylate
• CAS No: 2097974-51-9
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• MDL: MFCD30002639
• CID: 5041089
• PubChem ID: 121207546
• Update Time: 2023-08-25

Tert-butyl 1-ethynyl-6-azaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-ethynyl-6-azaspiro[2.5]octane-6-carboxylate
• tert-butyl 2-ethynyl-6-azaspiro[2.5]octane-6-carboxylate
• Tert-butyl 1-ethynyl-6-azaspiro[2.5]octane-6-carboxylate

• MDL： MFCD30002639
• Inchi： 1S/C14H21NO2/c1-5-11-10-14(11)6-8-15(9-7-14)12(16)17-13(2,3)4/h1,11H,6-10H2,2-4H3
• InChI Key： GZAJGEZQGRLLNE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CC1)CC2C#C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5